Cas no 38469-73-7 (1,2-Ethanedione,1-(4-hydroxyphenyl)-2-phenyl-)

• Product name: 1,2-Ethanedione,1-(4-hydroxyphenyl)-2-phenyl-
• CAS No: 38469-73-7
• MF: C₁₄H₁₀O₃
• MW: 226.227404117584
• CID: 321665
• PubChem ID: 142278

1,2-Ethanedione,1-(4-hydroxyphenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanedione,1-(4-hydroxyphenyl)-2-phenyl-
• 1-(4-hydroxyphenyl)-2-phenylethane-1,2-dione
• 1-(4-Hydroxyphenyl)-2-phenylethan-1,2-dion
• DTXSID80191788
• E77686
• EU-0000676
• AKOS001482631
• Ethanedione,(4-hydroxyphenyl)phenyl-
• 10.14272/IVUXDMQTCNWTDP-UHFFFAOYSA-N.1
• CBDivE_001555
• Ethanedione, (4-hydroxyphenyl)phenyl-
• 38469-73-7
• NCGC00245814-01
• NSC 115560
• NSC-115560
• HMS2882I07
• SCHEMBL2370346
• AS-82845
• SR-01000393499
• SR-01000393499-1
• CHEMBL425192
• A936335
• 1-(4-Hydroxyphenyl)-2-phenyl-1,2-ethanedione #
• doi:10.14272/IVUXDMQTCNWTDP-UHFFFAOYSA-N.1
• 4-HYDROXYBENZIL
• NSC115560
• MLS001195131
• MFCD00045784
• SMR000554526
• 1-(4-Hydroxy-phenyl)-2-phenyl-ethane-1,2-dione

• Inchi： InChI=1S/C14H10O3/c15-12-8-6-11(7-9-12)14(17)13(16)10-4-2-1-3-5-10/h1-9,15H
• InChI Key： IVUXDMQTCNWTDP-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(C(C2C=CC=CC=2)=O)=O)=CC=1

Computed Properties

• Exact Mass: 226.063
• Monoisotopic Mass: 226.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.4

Experimental Properties

• Density: 1.265
• Boiling Point: 423.7°Cat760mmHg
• Flash Point: 224.2°C
• Refractive Index: 1.623
• PSA: 54.37
• LogP: 2.45780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 1,2-Ethanedione,1-(4-hydroxyphenyl)-2-phenyl-

Recent Advances in the Study of 1,2-Ethanedione,1-(4-hydroxyphenyl)-2-phenyl- (CAS: 38469-73-7) in Chemical Biology and Pharmaceutical Research

The compound 1,2-Ethanedione,1-(4-hydroxyphenyl)-2-phenyl- (CAS: 38469-73-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1,2-Ethanedione,1-(4-hydroxyphenyl)-2-phenyl- as a key intermediate in the synthesis of bioactive molecules. Its diketone structure, combined with the presence of hydroxyl and phenyl groups, makes it a versatile scaffold for the development of novel pharmaceuticals. Researchers have explored its potential as an inhibitor of specific enzymes involved in inflammatory pathways, suggesting its utility in the treatment of chronic inflammatory diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of 1,2-Ethanedione,1-(4-hydroxyphenyl)-2-phenyl- exhibit potent antioxidant and anti-inflammatory properties. The study utilized advanced computational modeling and in vitro assays to identify the most promising derivatives, which showed significant activity in reducing oxidative stress and inflammation in cellular models. These findings open new avenues for the development of therapeutics targeting oxidative stress-related disorders.

Another area of interest is the compound's potential application in oncology. Preliminary research indicates that 1,2-Ethanedione,1-(4-hydroxyphenyl)-2-phenyl- derivatives may interfere with cancer cell proliferation by modulating key signaling pathways. A recent study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibited selective cytotoxicity against cancer cell lines while sparing normal cells, suggesting a promising therapeutic window.

Despite these promising findings, challenges remain in the optimization of 1,2-Ethanedione,1-(4-hydroxyphenyl)-2-phenyl- derivatives for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Current efforts are focused on structural modifications to enhance the pharmacokinetic properties of these compounds while maintaining their biological activity.

In conclusion, 1,2-Ethanedione,1-(4-hydroxyphenyl)-2-phenyl- (CAS: 38469-73-7) represents a promising scaffold for the development of novel therapeutics with applications in inflammation, oxidative stress, and oncology. Continued research and development efforts are essential to fully realize its potential and translate these findings into clinically viable treatments. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its derivatives.